Cas no 15337-61-8 (Barium tridecanoate)

• Product Name: Barium tridecanoate
• CAS No: 15337-61-8
• MF: C₂₆H₅₀BaO₄
• MW: 563.999804973602
• CID: 96473
• Update Time: 2023-08-02

Barium tridecanoate Chemical and Physical Properties

Names and Identifiers

• Tridecanoic acid, barium salt
• Ditridecanoic acid barium salt
• Barium tridecanoate
• Tridecylic acid barium salt

• Inchi： 1S/2C13H26O2.Ba/c2*1-2-3-4-5-6-7-8-9-10-11-12-13(14)15;/h2*2-12H2,1H3,(H,14,15);/q;;+2/p-2
• InChI Key： ODRYQKTVJMBLFK-UHFFFAOYSA-L
• SMILES： [Ba+2].[O-]C(CCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 20
• Complexity: 138
• Topological Polar Surface Area: 80.3